![molecular formula C12H16ClFN2 B609825 PAL-545 HCl CAS No. 1379932-98-5](/img/no-structure.png)
PAL-545 HCl
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Overview
Description
PAL-545 HCl is a dual dopamine-serotonin (DA/5-HT) releaser.
Scientific Research Applications
Photoaffinity Labeling in Target and Binding-site Identification
- Application : PAL-545 HCl is used in photoaffinity labeling (PAL) to identify drug targets and molecular interactions, as well as to probe the location and structure of binding sites. This method involves a chemical probe covalently binding its target in response to light activation.
- Significance : It's a valuable tool in early drug discovery, especially for identifying specific target proteins from phenotypic screens.
- Source : (Smith & Collins, 2015).
Characterization of Food Colloids
- Application : Phase Analysis Light Scattering (PALS), a technique involving this compound, is used to measure the electrophoretic mobility of charged particles in food colloids.
- Significance : This method provides enhanced sensitivity at low mobilities typical of many food colloids, offering more accurate and reproducible results.
- Source : (Vanapalli & Coupland, 2000).
Palygorskite Modification for Superamphiphobic Coatings
- Application : Palygorskite (PAL) modified with HCl and other treatments is used to develop superamphiphobic coatings with enhanced properties.
- Significance : These coatings exhibit excellent superamphiphobicity, mechanical robustness, and thermal stability, applicable to various substrates.
- Source : (Zhang et al., 2018).
Removal of Lead from Aqueous Solution
- Application : this compound, in the form of a palygorskite-iron oxide nanocomposite, is utilized for removing lead from aqueous solutions.
- Significance : The nanocomposite displays high adsorption capacity and efficient regeneration, making it a sustainable material for purifying heavy metal contaminated waters.
- Source : (Rusmin et al., 2017).
Characterization of Pharmaceutical Excipients and Drug Delivery Systems
- Application : Positron Annihilation Lifetime Spectroscopy (PALS) using this compound is utilized in the pharmaceutical industry for characterizing excipients, drug delivery systems, and medical devices.
- Significance : It provides a non-invasive analytical tool for examining microstructures and monitoring changes in these systems.
- Source : (Shokoya et al., 2023).
properties
CAS RN |
1379932-98-5 |
---|---|
Molecular Formula |
C12H16ClFN2 |
Molecular Weight |
242.72 |
IUPAC Name |
1-(5-Fluoro-1H-indol-3-ylmethyl)-propylamine hydrochloride |
InChI |
InChI=1S/C12H15FN2.ClH/c1-2-10(14)5-8-7-15-12-4-3-9(13)6-11(8)12;/h3-4,6-7,10,15H,2,5,14H2,1H3;1H |
InChI Key |
JVSAWYHOYJHIQP-UHFFFAOYSA-N |
SMILES |
NC(CC1=CNC2=C1C=C(F)C=C2)CC.[H]Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PAL-545 HCl; PAL545 HCl; PAL 545 HCl; PAL-545 Hydrochloride; PAL545 Hydrochloride; PAL 545 Hydrochloride; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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